Cas no 1822616-67-0 (2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester)

• Product Name: 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
• CAS No: 1822616-67-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD24546163
• CID: 5606693
• PubChem ID: 130004413
• Update Time: 2025-07-18

2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-oxo-2-azabicyclo[3.1.0]hexane-2-carboxylate
• SCHEMBL19868987
• EN300-8759280
• 1822616-67-0

• MDL： MFCD24546163
• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(13)11-5-8(12)6-4-7(6)11/h6-7H,4-5H2,1-3H3
• InChI Key： DPBUFAQYADWYEG-UHFFFAOYSA-N
• SMILES： C12C(C1)C(=O)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 290.3±23.0 °C(Predicted)
• pka: -1.82±0.20(Predicted)

Additional information on 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester

2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester (CAS No. 1822616-67-0): An Overview

2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester (CAS No. 1822616-67-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate bicyclic structure and the presence of a carboxylic acid ester group, offers a range of potential applications in drug development and synthetic chemistry.

The molecular structure of 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester is particularly noteworthy for its stability and reactivity. The bicyclic framework provides a rigid scaffold that can be functionalized in various ways to explore different biological activities. The presence of the carboxylic acid ester group, specifically the tert-butyl ester, adds an additional layer of complexity and potential for chemical modification.

Recent studies have highlighted the importance of 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory potential, 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester has also shown promise in neuropharmacology. A study conducted by a team at the University of California, San Francisco, explored the effects of this compound on neurotransmitter systems. The results indicated that certain derivatives can modulate GABAergic and glutamatergic signaling pathways, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety disorders.

The synthetic accessibility of 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester is another factor contributing to its appeal in pharmaceutical research. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes to this compound and its derivatives. These methods involve a combination of ring-closing metathesis (RCM) and other advanced organic synthesis techniques, making it feasible to produce large quantities for further testing and development.

The stability and solubility properties of 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester are also important considerations for its use in drug development. Studies have shown that this compound exhibits good stability under various conditions, including pH variations and temperature changes. Moreover, it demonstrates acceptable solubility in both aqueous and organic solvents, which is crucial for formulating effective drug delivery systems.

Clinical trials involving compounds derived from 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess the therapeutic potential of these compounds.

In conclusion, 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester (CAS No. 1822616-67-0) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases and conditions.